Cas no 90562-75-7 (1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole)
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole
- (1-ethylbenzimidazol-2-yl)hydrazine,dihydrochloride
- 1-ETHYL-2-HYDRAZINO-1H-BENZIMIDAZOLE
- 1H-Benzimidazole,1-ethyl-2-hydrazinyl-
- 2H-Benzimidazol-2-one,1-ethyl-1,3-dihydro-,hydrazone(9CI)
- DTXSID10364105
- 90562-75-7
- SCHEMBL5928741
- A916520
- (1-ethylbenzimidazol-2-yl)hydrazine
- IFLab1_004543
- LKBDNSRSCXOSLZ-UHFFFAOYSA-N
- AKOS000275418
- IDI1_010298
- Oprea1_857613
- 1-ethyl-2-hydrazinobenzimidazole
- BB 0219722
-
- MDL: MFCD04971612
- Inchi: 1S/C9H12N4/c1-2-13-8-6-4-3-5-7(8)11-9(13)12-10/h3-6H,2,10H2,1H3,(H,11,12)
- InChI Key: LKBDNSRSCXOSLZ-UHFFFAOYSA-N
- SMILES: N1(C(NN)=NC2C=CC=CC1=2)CC
Computed Properties
- Exact Mass: 176.106
- Monoisotopic Mass: 176.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.9Ų
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM281416-5g |
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole |
90562-75-7 | 95% | 5g |
$348 | 2021-06-17 | |
| Chemenu | CM281416-1g |
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole |
90562-75-7 | 95% | 1g |
$136 | 2024-07-20 | |
| Chemenu | CM281416-5g |
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole |
90562-75-7 | 95% | 5g |
$409 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625252-5g |
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole |
90562-75-7 | 98% | 5g |
¥4645.00 | 2024-04-26 | |
| Crysdot LLC | CD11020529-5g |
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole |
90562-75-7 | 95+% | 5g |
$368 | 2024-07-19 |
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole (CAS No. 90562-75-7): Properties, Applications, and Research Insights
1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole (CAS No. 90562-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic compound, featuring a benzimidazole core with ethyl and hydrazinyl substituents, exhibits unique chemical properties that make it valuable for various applications. Researchers and industries are increasingly exploring its potential due to its structural versatility and reactivity.
The molecular structure of 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole combines the aromatic characteristics of the benzimidazole ring with the reactive hydrazine group, enabling diverse chemical transformations. This compound is often utilized as a key intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry. Its CAS number 90562-75-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and patents.
One of the most prominent applications of 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole is in the development of novel pharmaceutical agents. The compound's ability to act as a building block for drug candidates has been explored in recent studies, particularly in areas such as antimicrobial and anticancer research. With the growing global focus on drug discovery and personalized medicine, this compound has become increasingly relevant in addressing current healthcare challenges.
Recent advancements in green chemistry have also highlighted the importance of compounds like 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole. Researchers are investigating more sustainable synthesis routes for this molecule, aligning with the pharmaceutical industry's push toward environmentally friendly production methods. The compound's potential in catalysis and material science applications further expands its utility beyond traditional pharmaceutical uses.
The analytical characterization of CAS 90562-75-7 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are crucial for research and industrial applications. The growing demand for high-purity chemicals in advanced research has increased the significance of reliable analytical protocols for this compound.
In the context of current scientific trends, 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole has been studied for its potential in addressing antibiotic resistance, a major global health concern. Some derivatives of this compound have shown promising activity against resistant bacterial strains, making it a subject of interest in the search for new antimicrobial agents. This aligns with the World Health Organization's priority list of pathogens that require new antibiotics.
The compound's stability and solubility properties make it suitable for various formulation approaches in pharmaceutical development. Researchers are particularly interested in its potential for creating targeted drug delivery systems, which represent a cutting-edge approach in modern medicine. The hydrazinyl group in 90562-75-7 offers opportunities for conjugation with other bioactive molecules, enabling the design of more effective therapeutic agents.
From a commercial perspective, the market for benzimidazole derivatives like 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole has shown steady growth, driven by increasing research activities in both academic and industrial settings. The compound's CAS registry number facilitates its identification in global chemical commerce, ensuring proper handling and regulatory compliance across international markets.
Quality control standards for 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole have become more stringent as its applications expand. Manufacturers and suppliers now emphasize batch-to-batch consistency, with detailed certificates of analysis that include information on impurities, moisture content, and other critical parameters. This level of quality assurance is particularly important for pharmaceutical applications where compound purity directly impacts research outcomes.
Future research directions for CAS 90562-75-7 may explore its potential in emerging fields such as bioorthogonal chemistry and chemical biology. The compound's reactive groups could be utilized for labeling biomolecules or constructing sophisticated molecular architectures. As synthetic methodologies continue to advance, new derivatives of this compound are likely to be developed with enhanced properties for specific applications.
In summary, 1-Ethyl-2-hydrazinyl-1H-benzo[d]imidazole represents an important chemical entity with diverse applications in pharmaceutical research and beyond. Its unique structural features and reactivity profile make it a valuable tool for scientists working on drug discovery, material science, and other cutting-edge research areas. As scientific understanding of this compound deepens, its role in addressing contemporary challenges in healthcare and technology is expected to grow significantly.
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